Cas no 1190021-64-7 (Naratriptan-d3 Hydrochloride)

• Product Name: Naratriptan-d3 Hydrochloride
• CAS No: 1190021-64-7
• MF: C₁₇H₂₃D₃ClN₃O₂S
• MW: 374.943727016449
• CID: 1069819
• PubChem ID: 45040002
• Update Time: 2025-05-26

Naratriptan-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2H3]-Naratriptan hydrochloride
• Naratriptan-d3 Hydrochloride
• GR-85548A D3
• N-methyl-2-[3-[1-(trideuteriomethyl)piperidin-4-yl]-1H-indol-5-yl]ethanesulfonamide,hydrochloride
• Naratriptan D3
• DA-65936
• AKOS040733821
• Naratriptan D3 Hydrochloride
• CS-4087
• N-Methyl-2-{3-[1-(~2~H_3_)methylpiperidin-4-yl]-1H-indol-5-yl}ethane-1-sulfonamide--hydrogen chloride (1/1)
• N-Methyl-d3-2-[3-(1-methyl-4-piperidyl)-1H-indol-5-yl]-ethanesulfonamide Hydrochloride; Naramig-d3; Amerge-d3.
• Naratriptan (D3 Hydrochloride)
• 143388-64-1 (unlabeled)
• HY-B0197AS
• DTXSID40662141
• Naratriptan Hydrochloride - Labeled d3
• 1190021-64-7
• N-methyl-2-[3-[1-(trideuteriomethyl)piperidin-4-yl]-1H-indol-5-yl]ethanesulfonamide;hydrochloride

• Inchi： InChI=1S/C17H25N3O2S.ClH/c1-18-23(21,22)10-7-13-3-4-17-15(11-13)16(12-19-17)14-5-8-20(2)9-6-14;/h3-4,11-12,14,18-19H,5-10H2,1-2H3;1H/i2D3;
• InChI Key： AWEZYKMQFAUBTD-MUTAZJQDSA-N
• SMILES： CNS(CCC1=CC=C(NC=C2C3CCN(C([2H])([2H])[2H])CC3)C2=C1)(=O)=O.[H]Cl

Computed Properties

• Exact Mass: 374.1622562g/mol
• Monoisotopic Mass: 374.1622562g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Melting Point: 170-1710C

Naratriptan-d3 Hydrochloride Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Naratriptan-d3 Hydrochloride

Introduction to Naratriptan-d3 Hydrochloride (CAS No. 1190021-64-7)

Naratriptan-d3 Hydrochloride, a derivative of the well-known triptan class of drugs, is a compound that has garnered significant attention in the field of pharmaceutical research and development. The chemical structure of this molecule is characterized by a deuterium-labeled version of Naratriptan, which serves as a key component in various diagnostic and research applications. With a CAS number of 1190021-64-7, this compound is widely recognized for its utility in analytical techniques and as a reference standard in the pharmaceutical industry.

The primary significance of Naratriptan-d3 Hydrochloride lies in its role as a stable isotope labeled analog of Naratriptan, the original drug used primarily for the treatment of migraine headaches. The deuterium substitution at specific positions in the molecular structure enhances its stability and makes it an ideal candidate for use in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These analytical techniques are crucial for the characterization of new drug candidates and the monitoring of drug metabolism.

In recent years, there has been a growing interest in the development of labeled pharmaceutical compounds due to their applications in drug discovery, pharmacokinetic studies, and metabolite identification. Naratriptan-d3 Hydrochloride exemplifies this trend, as it provides researchers with a reliable tool for studying the pharmacokinetic properties of Naratriptan and its derivatives. The compound's high purity and isotopic specificity make it particularly valuable for these purposes.

One of the most compelling aspects of Naratriptan-d3 Hydrochloride is its potential in enhancing the accuracy of diagnostic assays. By serving as an internal standard, this compound helps to correct for variations in sample preparation and analysis, thereby improving the reliability of results. This is especially important in clinical settings where precise measurements are critical for patient care.

The pharmaceutical industry has been increasingly leveraging stable isotope labeled compounds to improve the efficiency of drug development pipelines. Naratriptan-d3 Hydrochloride fits into this landscape by providing researchers with a tool that can be used across multiple stages of drug discovery and development. From initial screening to late-stage clinical trials, this compound offers a consistent and high-quality standard for analytical purposes.

Recent studies have highlighted the importance of using labeled compounds like Naratriptan-d3 Hydrochloride in understanding drug-drug interactions. These interactions can significantly impact the efficacy and safety of therapeutic agents, making their study essential for optimizing treatment regimens. The use of deuterium-labeled analogs allows researchers to track the metabolism and distribution of drugs more effectively, leading to better-informed clinical decisions.

The synthesis and characterization of Naratriptan-d3 Hydrochloride have also contributed to advancements in synthetic chemistry. The development of efficient methods for introducing deuterium atoms into complex molecular structures has broader implications for the production of other labeled pharmaceuticals. This progress underscores the compound's importance not only as a research tool but also as a catalyst for innovation in chemical synthesis.

Another area where Naratriptan-d3 Hydrochloride has made an impact is in non-invasive imaging techniques. While not directly used in medical imaging itself, this compound serves as a precursor for developing radiolabeled versions that can be employed in positron emission tomography (PET) scans. These scans provide detailed images of brain activity and blood flow, which are invaluable for diagnosing neurological disorders.

The regulatory landscape also plays a significant role in the adoption and use of compounds like Naratriptan-d3 Hydrochloride. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have guidelines that encourage the use of labeled compounds in drug development to ensure safety and efficacy. Compliance with these guidelines often necessitates the use of high-quality reference standards like Naratriptan-d3 Hydrochloride.

Future research directions may explore new applications for Naratriptan-d3 Hydrochloride beyond its current uses in drug discovery and diagnostics. For instance, there could be potential applications in personalized medicine, where individual patient responses to drugs are taken into account. The ability to accurately measure drug levels and metabolism using labeled compounds could facilitate more tailored treatment approaches.

In conclusion, Naratriptan-d3 Hydrochloride (CAS No. 1190021-64-7) is a versatile compound with significant implications for pharmaceutical research and development. Its role as a stable isotope labeled analog of Naratriptan makes it an invaluable tool for analytical techniques, diagnostic assays, and understanding drug metabolism. As research continues to evolve, the applications and importance of such labeled compounds are likely to expand further, offering new opportunities for advancing medical science.